Cas no 2171954-39-3 (3-chloro-6-(cyclohex-1-en-1-yl)pyridazine)

• Product Name: 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine
• CAS No: 2171954-39-3
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6149092
• PubChem ID: 165783888
• Update Time: 2025-05-20

3-chloro-6-(cyclohex-1-en-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine
• 2171954-39-3
• EN300-1587159

• Inchi： 1S/C10H11ClN2/c11-10-7-6-9(12-13-10)8-4-2-1-3-5-8/h4,6-7H,1-3,5H2
• InChI Key： LISKELSGKIDKFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CCCCC2)N=N1

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine

Comprehensive Overview of 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine (CAS No. 2171954-39-3)

The compound 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine (CAS No. 2171954-39-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyridazine core with a cyclohexenyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

One of the most searched questions about 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine revolves around its synthetic applications and mechanism of action. Recent studies highlight its role in modulating enzymatic pathways, which is critical for developing treatments for metabolic disorders. The compound’s chloro and cyclohexenyl groups contribute to its reactivity, enabling diverse functionalization strategies. This versatility is particularly relevant in the context of green chemistry, where sustainable synthesis methods are a top priority for modern laboratories.

In the agrochemical sector, 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine is investigated for its potential as a plant growth regulator or pesticide intermediate. With global agriculture facing challenges like climate change and resistance to conventional pesticides, this compound’s structural adaptability offers promising avenues for innovation. Its pyridazine moiety, known for its bioactivity, is a key focus in designing next-generation crop protection agents.

From a commercial perspective, the demand for CAS No. 2171954-39-3 is rising due to its applicability in high-value chemical synthesis. Suppliers and manufacturers emphasize its purity and stability, which are critical for large-scale production. Analytical techniques like HPLC and NMR are routinely employed to ensure quality control, addressing the industry’s need for reliable and reproducible intermediates.

Another trending topic is the computational modeling of 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine to predict its physicochemical properties and binding affinities. AI-driven drug discovery platforms frequently incorporate such compounds into virtual screening libraries, accelerating the identification of lead candidates. This aligns with the broader shift toward data-driven research in life sciences.

Safety and handling protocols for 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine are also frequently queried. While it is not classified as hazardous under standard regulations, proper storage conditions (e.g., inert atmospheres, low temperatures) are recommended to maintain its integrity. This underscores the importance of material safety data sheets (MSDS) in industrial and academic settings.

In summary, 3-chloro-6-(cyclohex-1-en-1-yl)pyridazine (CAS No. 2171954-39-3) represents a multifaceted compound with broad relevance in medicinal chemistry, agrochemicals, and material science. Its evolving applications reflect the intersection of synthetic innovation and technological advancement, making it a subject of enduring interest for researchers and industry professionals alike.